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Compound of Interest

Compound Name: Boc-D-phe-pro-OH

Cat. No.: B558457 Get Quote

Essential Safety and Handling Guide for Boc-D-
phe-pro-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Boc-D-phe-pro-OH (tert-Butoxycarbonyl-D-phenylalanyl-L-proline), a synthetic intermediate

utilized in pharmaceutical synthesis.[1] Adherence to these protocols is essential for ensuring

laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling Boc-D-phe-pro-OH, which is typically a white to off-white powder, proper

personal protective equipment is mandatory to prevent exposure.[2][3] The following table

summarizes the required PPE.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[4]

Hand Protection Chemical-resistant Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[4]

Respiratory Protection Dust Mask

For nuisance levels of dust,

use a type N95 (US) or type

P1 (EN 143) dust mask.

Respiratory protection is

generally not required under

normal use with adequate

ventilation.

Body Protection Laboratory Coat
Wear a standard laboratory

coat to prevent skin contact.

Hazard Identification and Handling Precautions
While specific toxicity data for Boc-D-phe-pro-OH is not readily available, the safety data for its

constituent components, Boc-D-Phe-OH and Boc-L-Phe-OH, indicates potential hazards.

Potential Hazards:

May be harmful if inhaled, causing respiratory tract irritation.

May be harmful if swallowed.

May cause skin and eye irritation upon contact.

Handling Procedures:
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Work in a well-ventilated area to minimize dust inhalation.

Avoid the formation of dust and aerosols.

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.

The logical workflow for handling Boc-D-phe-pro-OH is outlined in the diagram below.

Caption: General workflow for safely handling Boc-D-phe-pro-OH.

Storage and Disposal
Proper storage and disposal are critical to maintaining the chemical's integrity and ensuring a

safe laboratory environment.

Aspect Procedure

Storage

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed. Storage

temperatures between 2-30°C are

recommended for similar compounds.

Disposal

Dispose of unused product and contaminated

materials as hazardous waste. Offer surplus and

non-recyclable solutions to a licensed disposal

company. Do not let the product enter drains.

The decision process for the disposal of Boc-D-phe-pro-OH waste is illustrated below.
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Waste Generated

Is material contaminated?

Unused Product

No

Contaminated Material (e.g., gloves, weigh paper)

Yes

Package in a suitable, closed container for disposal

Transfer to a licensed disposal company

Disposal Complete

Click to download full resolution via product page

Caption: Decision-making process for the disposal of Boc-D-phe-pro-OH waste.

By adhering to these guidelines, researchers can minimize risks and ensure the safe and

effective use of Boc-D-phe-pro-OH in their work. Always consult your institution's specific

safety protocols and the most recent Safety Data Sheet (SDS) for the chemicals you are

handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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